Cas no 146579-93-3 ((βR)-β-Aminocyclohexanepropanoic Acid Ethyl Ester)

• Product Name: (βR)-β-Aminocyclohexanepropanoic Acid Ethyl Ester
• CAS No: 146579-93-3
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 1060401
• PubChem ID: 11117040
• Update Time: 2025-10-28

(βR)-β-Aminocyclohexanepropanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• (βR)-β-Aminocyclohexanepropanoic Acid Ethyl Ester
• EN300-360526
• (betaR)-beta-Aminocyclohexanepropanoic Acid Ethyl Ester
• ethyl (3R)-3-amino-3-cyclohexylpropanoate
• 146579-93-3

• Inchi： 1S/C11H21NO2/c1-2-14-11(13)8-10(12)9-6-4-3-5-7-9/h9-10H,2-8,12H2,1H3/t10-/m1/s1
• InChI Key： OPYRHFMTVLVICO-SNVBAGLBSA-N
• SMILES： O(CC)C(C[C@H](C1CCCCC1)N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on (βR)-β-Aminocyclohexanepropanoic Acid Ethyl Ester

(βR)-β-Aminocyclohexanepropanoic Acid Ethyl Ester: A Comprehensive Overview

The compound with CAS No 146579-93-3, commonly referred to as (βR)-β-Aminocyclohexanepropanoic Acid Ethyl Ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its structure, synthesis, biological activity, and recent advancements in its research.

The chemical structure of (βR)-β-Aminocyclohexanepropanoic Acid Ethyl Ester is characterized by a cyclohexane ring with a β-amino group and an ethyl ester substituent. This configuration imparts the molecule with distinct physical and chemical properties, making it a valuable compound for various applications. The stereochemistry at the β-carbon, denoted by the (βR) designation, plays a crucial role in determining its biological activity and selectivity.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the context of enantiomeric compounds. The (βR) configuration of this compound has been shown to exhibit superior pharmacokinetic properties compared to its (βS) counterpart. This finding underscores the need for precise control over stereochemistry during synthesis to optimize therapeutic outcomes.

The synthesis of (βR)-β-Aminocyclohexanepropanoic Acid Ethyl Ester involves a multi-step process that typically begins with the preparation of the cyclohexane ring. Key steps include the formation of the amino group, followed by esterification to introduce the ethyl ester moiety. Researchers have explored various methodologies to enhance the efficiency and scalability of this synthesis, including the use of chiral catalysts and asymmetric induction techniques.

In terms of biological activity, this compound has demonstrated potential as a modulator of ion channels and receptors, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain. Recent studies have revealed that (βR)-β-Aminocyclohexanepropanoic Acid Ethyl Ester exhibits selective binding to voltage-gated sodium channels, making it a promising candidate for anti-convulsant therapies.

Moreover, advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of this compound with unprecedented accuracy. Molecular docking studies have provided insights into the interaction patterns between the compound and its target proteins, paving the way for rational drug design.

The application of green chemistry principles has also been explored in the synthesis of (βR)-β-Aminocyclohexanepropanoic Acid Ethyl Ester. By utilizing renewable feedstocks and minimizing waste generation, scientists aim to develop more sustainable methods for producing this compound on an industrial scale.

In conclusion, (βR)-β-Aminocyclohexanepropanoic Acid Ethyl Ester represents a compelling example of how structural features can influence biological activity and therapeutic potential. With ongoing research focusing on its synthesis optimization and biological evaluation, this compound holds great promise for advancing drug discovery efforts in various therapeutic areas.